Cas no 82364-19-0 (L-Alanine, N-(N-benzoyl-L-leucyl)-)

• Product name: L-Alanine, N-(N-benzoyl-L-leucyl)-
• CAS No: 82364-19-0
• MF: C₁₆H₂₂N₂O₄
• MW: 306.35688
• CID: 693805
• PubChem ID: 13055263

L-Alanine, N-(N-benzoyl-L-leucyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(N-benzoyl-L-leucyl)-
• (2S)-2-[[(2S)-2-benzamido-4-methylpentanoyl]amino]propanoic acid
• 82364-19-0
• N-Benzoyl-L-leucyl-L-alanine
• DTXSID00516611
• SCHEMBL9829689

• Inchi： InChI=1S/C16H22N2O4/c1-10(2)9-13(15(20)17-11(3)16(21)22)18-14(19)12-7-5-4-6-8-12/h4-8,10-11,13H,9H2,1-3H3,(H,17,20)(H,18,19)(H,21,22)/t11-,13-/m0/s1
• InChI Key： UGXSTVCPQHICEK-AAEUAGOBSA-N
• SMILES： CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.5Ų